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Introduction

Graduate-level polymer processing courses traditionally focus on the theoretical underpinnings

of polymer rheology, heat transfer, and morphology. While essential, this theoretical knowledge

often lacks a direct bridge to the practical, data-driven methodologies employed in modern

industrial polymer processing. RJG's training modules, centered around the principles of

Scientific and DECOUPLED MOLDING®, offer a powerful pedagogical tool to bridge this gap.

By integrating these modules, graduate students can gain hands-on experience with industry-

leading technology, enhancing their research capabilities and preparing them for careers in

advanced manufacturing and materials science. This document provides a framework for

incorporating RJG training modules and technologies into a graduate-level polymer processing

course, complete with detailed experimental protocols and data presentation formats.

The core principle of RJG's methodology is to shift the focus from machine settings to the

behavior of the plastic inside the mold cavity.[1][2] This is achieved through the use of in-mold

sensors, particularly cavity pressure sensors, and the eDART® system for data acquisition and

process control.[3][4][5][6][7] This "from the plastic's point of view" approach allows for a more
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fundamental understanding of the cause-and-effect relationships in the injection molding

process.

Core Concepts for Graduate-Level Integration:
Scientific Molding: A systematic approach to injection molding that uses data to develop a

robust and repeatable process.[5][8] It involves a series of studies to characterize the

material, mold, and machine, leading to a well-defined process window.

DECOUPLED MOLDING®: A technique that separates the injection molding process into

three distinct stages: fill, pack, and hold.[9][10][11][12] This separation allows for

independent control and optimization of each stage, leading to improved part quality and

consistency.[9][10] There are three levels of DECOUPLED MOLDING®, with DECOUPLED

III offering the highest level of process control through cavity pressure sensing.[13][14]

Cavity Pressure Sensing: The use of sensors within the mold to directly measure the

pressure exerted by the polymer. This real-time data provides critical insights into the

molding process, enabling precise control and quality assurance.[15][16][17][18]

eDART® System: A process control and data acquisition system developed by RJG. It

collects, displays, and analyzes data from cavity pressure sensors and other machine

sensors, providing a comprehensive view of the molding process.[3][6][7]

Application in a Graduate-Level Course
The integration of RJG modules can transform a standard polymer processing course into a

dynamic, hands-on learning experience. Students can move beyond theoretical calculations

and simulations to real-world process development and optimization. The following sections

outline detailed experimental protocols that can be adapted for a graduate laboratory setting.

Experimental Protocols

Experiment 1: Characterization of Polymer Viscosity
using the "Six-Step Study"
Objective: To determine the optimal injection speed for a given polymer by creating a viscosity

curve and to understand the principles of the "Six-Step Study" for process optimization.[8][19]
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Methodology:

Machine and Mold Setup:

Install a test mold equipped with at least one cavity pressure sensor in an injection

molding machine instrumented with the RJG eDART® system.

Select a common thermoplastic material (e.g., Polypropylene, ABS) and ensure it is

properly dried according to the manufacturer's specifications.

Establish initial machine settings for melt temperature, mold temperature, and back

pressure based on the material supplier's recommendations.

Viscosity Curve Generation (Step 1 of the Six-Step Study):

Set the injection speed to a low starting value (e.g., 10% of the machine's maximum).

Produce a "short shot" (a part that is not fully packed out) by setting the transfer position to

a point where the cavity is approximately 95-98% full. The hold pressure should be set to

zero.

Record the peak injection pressure and the fill time from the eDART® system.

Incrementally increase the injection speed (e.g., in 10% steps) and repeat the process

until the maximum injection speed is reached or signs of material degradation (e.g., burn

marks) appear.

Plot the peak injection pressure (as an indicator of viscosity) against the fill time. The most

consistent region of the curve indicates the optimal injection speed range.[19]

Remaining Steps of the Six-Step Study (Abbreviated for a lab setting):

Cavity Balance Study (for multi-cavity molds): At the optimal injection speed, produce

short shots and weigh the parts from each cavity to assess the filling balance.

Pressure Drop Study: Using the eDART® system, measure the pressure drop from the

nozzle to the end of the cavity to ensure the process is not pressure-limited.
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Cosmetic Process Window Study: Systematically vary the hold pressure and melt

temperature to define a window where cosmetically acceptable parts are produced.

Gate Seal Study: At the optimal processing conditions, produce parts with incrementally

increasing hold times. Weigh the parts to determine the point at which the gate freezes

and part weight stabilizes.

Cooling Time Study: Vary the cooling time to determine its effect on part dimensions and

properties.

Data Presentation:

Summarize the collected data in the following tables:

Injection Speed (%) Fill Time (s)
Peak Injection Pressure
(psi)

10

20

...

100

Study Parameter Varied Observed Effect Optimal Setting

Cavity Balance -
Part weight variation

between cavities
-

Pressure Drop -
Pressure loss across

the flow path
-

Process Window
Hold Pressure, Melt

Temp

Cosmetic defects

(sinks, flash)

Gate Seal Hold Time Part Weight

Cooling Time Cooling Time Part Dimensions
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Experiment 2: Process Optimization and Validation
using DECOUPLED MOLDING® and Cavity Pressure
Control (DECOUPLED III)
Objective: To develop a robust injection molding process using the DECOUPLED MOLDING®

III technique and to validate the process by demonstrating its ability to compensate for material

variations.

Methodology:

Process Development (DECOUPLED MOLDING® II):

Using the optimal injection speed determined in Experiment 1, establish a DECOUPLED

MOLDING® II process.

Fill Stage: Fill the mold to approximately 98% full at a controlled velocity.

Pack and Hold Stage: Transfer from velocity control to pressure control. Apply a packing

pressure to fill the remaining volume and then a holding pressure to compensate for

shrinkage until the gate freezes.

Use the eDART® system to monitor the process and ensure a consistent transfer from fill

to pack.

Implementing DECOUPLED MOLDING® III:

Enable the cavity pressure sensor to control the transfer from the packing to the holding

phase. The transfer should occur when the cavity pressure reaches a predetermined

setpoint.

This creates a process that is controlled by the conditions inside the mold, rather than by

machine timers or screw position.[13]

Process Validation:

Once a stable DECOUPLED MOLDING® III process is established, produce a baseline

set of parts (e.g., 30 shots) and measure critical dimensions and part weight.
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Introduce a controlled process disturbance. A common method is to introduce a

percentage of regrind material or to use a different lot of the same polymer, which will have

a different viscosity.

Produce another set of parts with the disturbed material without changing the machine

settings. The DECOUPLED MOLDING® III process, controlled by the cavity pressure

sensor, should automatically adjust to maintain consistent part quality.[20]

Measure the critical dimensions and part weight of the second set of parts.

Data Presentation:

Process Parameter
Baseline Process (Virgin
Material)

Disturbed Process (with
Regrind)

Average Part Weight (g)

Standard Deviation of Part

Weight

Average Critical Dimension

(mm)

Standard Deviation of

Dimension

Average Peak Cavity Pressure

(psi)

Standard Deviation of Peak

Cavity Pressure

A successful DECOUPLED MOLDING® III process will show minimal variation in part weight

and dimensions between the baseline and disturbed processes, demonstrating the robustness

of the process. Research has shown significant improvements in part consistency and

reductions in cycle time using such methods.[15]

Visualizations
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To further enhance the understanding of the concepts presented, the following diagrams

illustrate key workflows and relationships.

Machine and Mold Setup
Viscosity Curve Generation

Abbreviated Six-Step Study
Install Mold and eDART® Select and Dry Polymer Establish Initial Settings Produce Short Shot

Record Pressure and Fill Time Increase Injection Speed Plot Viscosity Curve Cavity Balance Pressure Drop Process Window Gate Seal Cooling Time

Click to download full resolution via product page

Caption: Workflow for Experiment 1: Polymer Viscosity Characterization.
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Caption: Logical flow of DECOUPLED MOLDING® II vs. III.
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Injection Molding Machine Mold RJG eDART® System

Machine Controller
(Velocity/Pressure Settings) Injection Unit Polymer Melt Cavity Pressure Sensor Data AcquisitionSends SignalExerts Pressure

Process Control Logic

Data Analysis & Visualization

Feedback Loop
(Adjusts Settings)

Click to download full resolution via product page

Caption: Signaling pathway for closed-loop process control.

Conclusion

The integration of RJG's training modules and technology into graduate-level polymer

processing courses provides a unique opportunity to blend fundamental theory with advanced,

practical application. By engaging in hands-on experiments based on Scientific and

DECOUPLED MOLDING®, students can develop a deeper understanding of the complex

interactions between material, process, and part quality. The data-driven approach, facilitated

by the eDART® system, equips them with the skills necessary to excel in research and

industrial roles where process optimization and validation are paramount. This framework

serves as a starting point for educators to develop a modern, industry-relevant curriculum that

prepares the next generation of polymer scientists and engineers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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